(2S)-2,3-Bis[(12-methyltetradecyl)oxy]propan-1-OL

• CAS No.: 866417-39-2
• Molecular Formula: C33H68O3
• Molecular Weight: 512.9 g/mol
• IUPAC Name: (2S)-2,3-bis(12-methyltetradecoxy)propan-1-ol
• InChI: InChI=1S/C33H68O3/c1-5-31(3)25-21-17-13-9-7-11-15-19-23-27-35-30-33(29-34)36-28-24-20-16-12-8-10-14-18-22-26-32(4)6-2/h31-34H,5-30H2,1-4H3/t31?,32?,33-/m0/s1
• InChI Key: FHKTYFJBMRBCII-PJUZOBRJSA-N
• Isomeric SMILES: CCC(C)CCCCCCCCCCCOC[C@H](CO)OCCCCCCCCCCCC(C)CC
• Canonical SMILES: CCC(C)CCCCCCCCCCCOCC(CO)OCCCCCCCCCCCC(C)CC

Description

(2S)-2,3-Bis[(12-methyltetradecyl)oxy]propan-1-OL is a complex organic compound characterized by its unique structure, which includes two long alkyl chains attached to a glycerol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2,3-Bis[(12-methyltetradecyl)oxy]propan-1-OL typically involves the reaction of glycerol with 12-methyltetradecanol under specific conditions. The process may include the use of catalysts to facilitate the reaction and ensure high yield and purity. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to optimize the synthesis.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous processing techniques. The use of advanced technologies, such as ultrasonication-assisted synthesis, can improve yields and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

(2S)-2,3-Bis[(12-methyltetradecyl)oxy]propan-1-OL can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts. The reaction conditions, such as temperature and solvent, are tailored to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or ketones, while reduction may produce alcohols or hydrocarbons.

Scientific Research Applications

(2S)-2,3-Bis[(12-methyltetradecyl)oxy]propan-1-OL has a wide range of scientific research applications, including:

Chemistry: It is used as a surfactant and emulsifier in various chemical processes.

Biology: It is studied for its potential role in biological membranes and lipid metabolism.

Medicine: It is investigated for its potential therapeutic effects and as a drug delivery agent.

Industry: It is used in the formulation of cosmetics, lubricants, and other industrial products.

Mechanism of Action

The mechanism of action of (2S)-2,3-Bis[(12-methyltetradecyl)oxy]propan-1-OL involves its interaction with biological membranes and enzymes. It can modulate membrane fluidity and permeability, affecting various cellular processes. The molecular targets and pathways involved include lipid metabolism enzymes and membrane receptors .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other glycerol derivatives with long alkyl chains, such as:

• (2S)-2,3-Bis[(12-methyltetradecyl)oxy]propan-1-OL
• Oxymethylene ethers (OMEs) : These compounds have similar structural features and are used as alternative diesel fuels .

Uniqueness

This compound is unique due to its specific alkyl chain length and branching, which confer distinct physical and chemical properties. These properties make it suitable for specialized applications in various fields.